Magnesium carbonate Magnesium carbonate Magnesite appears as white, yellowish, grayish-white or brown crystalline solid or crystalline powder. Density: 3-3.1 g cm-3. An important ore for magnesium. Used in the manufacture of materials capable of withstanding very high temperatures. Sometimes used to produce carbon dioxide.
Magnesium carbonate is a magnesium salt with formula CMgO3. Its hydrated forms, particularly the di-, tri-, and tetrahydrates occur as minerals. It has a role as an antacid and a fertilizer. It is a magnesium salt, a carbonate salt, a one-carbon compound and an organic magnesium salt.
Magnesium carbonate, also known as magnesite, is a common over the counter remedy for heartburn and upset stomach caused by overproduction of acid in the stomach.
Hydromagnesite is a mineral with formula of Mg5(CO3)4(OH)2·4H2O. The IMA symbol is Hmgs.
Magnesite is a mineral with formula of MgCO3 or Mg(CO3). The corresponding IMA (International Mineralogical Association) number is IMA1962 s.p.. The IMA symbol is Mgs.
See also: Magnesium Cation (has active moiety); Carbonate Ion (has active moiety); Aluminum hydroxide; magnesium carbonate (component of) ... View More ...
Brand Name: Vulcanchem
CAS No.: 13717-00-5
VCID: VC20969675
InChI: InChI=1S/CH2O3.Mg/c2-1(3)4;/h(H2,2,3,4);
SMILES: C(=O)([O-])[O-].[Mg+2]
Molecular Formula: CH2MgO3
Molecular Weight: 86.33 g/mol

Magnesium carbonate

CAS No.: 13717-00-5

Cat. No.: VC20969675

Molecular Formula: CH2MgO3

Molecular Weight: 86.33 g/mol

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Magnesium carbonate - 13717-00-5

Specification

Description Magnesite appears as white, yellowish, grayish-white or brown crystalline solid or crystalline powder. Density: 3-3.1 g cm-3. An important ore for magnesium. Used in the manufacture of materials capable of withstanding very high temperatures. Sometimes used to produce carbon dioxide.
Magnesium carbonate is a magnesium salt with formula CMgO3. Its hydrated forms, particularly the di-, tri-, and tetrahydrates occur as minerals. It has a role as an antacid and a fertilizer. It is a magnesium salt, a carbonate salt, a one-carbon compound and an organic magnesium salt.
Magnesium carbonate, also known as magnesite, is a common over the counter remedy for heartburn and upset stomach caused by overproduction of acid in the stomach.
Hydromagnesite is a mineral with formula of Mg5(CO3)4(OH)2·4H2O. The IMA symbol is Hmgs.
Magnesite is a mineral with formula of MgCO3 or Mg(CO3). The corresponding IMA (International Mineralogical Association) number is IMA1962 s.p.. The IMA symbol is Mgs.
See also: Magnesium Cation (has active moiety); Carbonate Ion (has active moiety); Aluminum hydroxide; magnesium carbonate (component of) ... View More ...
CAS No. 13717-00-5
Molecular Formula CH2MgO3
Molecular Weight 86.33 g/mol
IUPAC Name magnesium;carbonate
Standard InChI InChI=1S/CH2O3.Mg/c2-1(3)4;/h(H2,2,3,4);
Standard InChI Key XNEYCQMMVLAXTN-UHFFFAOYSA-N
SMILES C(=O)([O-])[O-].[Mg+2]
Canonical SMILES C(=O)(O)O.[Mg]
Boiling Point Decomposes (NIOSH, 2024)
Decomposes
decomposes
Colorform Light, bulky, white powder
Melting Point 662 °F (Decomposes) (NIOSH, 2024)
Decomposes at 350
990 °C
662 °F (decomposes)
662 °F (Decomposes)

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